Cas no 25770-53-0 (n-[(e)-(dimethylamino)methylidene]-4-methylbenzenesulfonamide)

• Product Name: n-[(e)-(dimethylamino)methylidene]-4-methylbenzenesulfonamide
• CAS No: 25770-53-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 914047
• PubChem ID: 520229
• Update Time: 2025-04-19

n-[(e)-(dimethylamino)methylidene]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• n-[(e)-(dimethylamino)methylidene]-4-methylbenzenesulfonamide
• N,N-dimethyl-N'-(4-methylphenyl)sulfonylmethanimidamide
• Benzenesulfonamide, N-[(dimethylamino)methylene]-4-methyl-
• Oprea1_359200
• DTXSID40334290
• Maybridge1_004102
• SCHEMBL15761364
• 25770-53-0
• HMS2532K07
• Cambridge id 5119095

• Inchi： 1S/C10H14N2O2S/c1-9-4-6-10(7-5-9)15(13,14)11-8-12(2)3/h4-8H,1-3H3
• InChI Key： AWICAOQZHLERQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N=CN(C)C)(=O)=O

Computed Properties

• Exact Mass: 226.07772
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 49.74